Cas no 1220028-53-4 (4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride)

• Product Name: 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride
• CAS No: 1220028-53-4
• MF: C₁₂H₂₄ClN₃O₂
• MW: 277.790862083435
• CID: 1075322
• PubChem ID: 56831940
• Update Time: 2025-09-28

4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• [4-(2-Hydroxyethyl)-1-piperazinyl](4-piperidinyl)-methanone hydrochloride
• (4-(2-Hydroxyethyl)piperazin-1-yl)(piperidin-4-yl)methanone hydrochloride
• 1220028-53-4
• [4-(2-hydroxyethyl)piperazin-1-yl]-piperidin-4-ylmethanone;hydrochloride
• 2-[4-(piperidine-4-carbonyl)piperazin-1-yl]ethan-1-ol hydrochloride
• (4-(2-Hydroxyethyl)piperazin-1-yl)(piperidin-4-yl)methanonehydrochloride
• AKOS015848519
• 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride

• MDL： MFCD13562233
• Inchi： 1S/C12H23N3O2.ClH/c16-10-9-14-5-7-15(8-6-14)12(17)11-1-3-13-4-2-11;/h11,13,16H,1-10H2;1H
• InChI Key： JTLVAKUBGSINAX-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CCNCC1)N1CCN(CCO)CC1

Computed Properties

• Exact Mass: 277.1557047g/mol
• Monoisotopic Mass: 277.1557047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8Ų

Additional information on 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride

Professional Introduction to 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride (CAS No. 1220028-53-4)

4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride, with the CAS number 1220028-53-4, is a compound of significant interest in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in pharmaceutical development and academic studies.

The molecular structure of 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride incorporates both piperazine and piperidine rings, which are well-known for their role in drug design due to their ability to form stable hydrogen bonds and interact with biological targets. The presence of a hydroxyethyl group at the 2-position enhances the solubility and bioavailability of the compound, making it more suitable for therapeutic applications.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The dual presence of piperazine and piperidine in 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride suggests potential interactions with a wide range of biological targets, including receptors and enzymes involved in these pathways. This has led to extensive research into its pharmacological properties and potential therapeutic benefits.

One of the most compelling aspects of this compound is its potential role in the treatment of neurological disorders. Studies have indicated that molecules with similar structural features can interact with neurotransmitter systems, potentially offering new avenues for treating conditions such as depression, anxiety, and neurodegenerative diseases. The hydrochloride salt form of 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride enhances its stability and bioavailability, making it a more practical candidate for clinical trials.

Furthermore, the compound's ability to cross the blood-brain barrier has been a focus of recent research. This property is crucial for developing effective treatments for central nervous system disorders, as it allows the compound to reach its target sites within the brain. Preclinical studies have shown promising results in animal models, demonstrating potential therapeutic effects without significant side effects.

The synthesis of 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements for pharmaceutical use. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy has been crucial in characterizing the compound's structure and purity.

Ethical considerations are also an important aspect of any research involving pharmaceutical compounds. The development of new drugs must be conducted with strict adherence to regulatory guidelines to ensure safety and efficacy. In vitro and in vivo studies have been meticulously designed to evaluate the potential benefits and risks associated with 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride, providing valuable data for regulatory submissions.

The future prospects for this compound are promising, with ongoing research aimed at exploring its full therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing new treatments for neurological and cardiovascular disorders closer to reality. As our understanding of biological systems continues to evolve, compounds like 4-(2-Hydroxyethyl)-1-piperazinyl(4-piperidinyl)-methanone hydrochloride will play a critical role in advancing medical science.